2-Benzyloxy-3-nitro-benzoic Acid-13C6 Benzyl Ester
2-Benzyloxy-3-nitro-benzoic Acid-13C6 Benzyl Ester
Brand Name:
Vulcanchem
CAS No.:
1330265-54-7
VCID:
VC0117639
InChI:
InChI=1S/C21H17NO5/c23-21(27-15-17-10-5-2-6-11-17)18-12-7-13-19(22(24)25)20(18)26-14-16-8-3-1-4-9-16/h1-13H,14-15H2/i7+1,12+1,13+1,18+1,19+1,20+1
SMILES:
C1=CC=C(C=C1)COC2=C(C=CC=C2[N+](=O)[O-])C(=O)OCC3=CC=CC=C3
Molecular Formula:
C21H17NO5
Molecular Weight:
369.323
2-Benzyloxy-3-nitro-benzoic Acid-13C6 Benzyl Ester
CAS No.: 1330265-54-7
Reference Standards
VCID: VC0117639
Molecular Formula: C21H17NO5
Molecular Weight: 369.323
| CAS No. | 1330265-54-7 |
|---|---|
| Product Name | 2-Benzyloxy-3-nitro-benzoic Acid-13C6 Benzyl Ester |
| Molecular Formula | C21H17NO5 |
| Molecular Weight | 369.323 |
| IUPAC Name | benzyl 3-nitro-2-phenylmethoxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-carboxylate |
| Standard InChI | InChI=1S/C21H17NO5/c23-21(27-15-17-10-5-2-6-11-17)18-12-7-13-19(22(24)25)20(18)26-14-16-8-3-1-4-9-16/h1-13H,14-15H2/i7+1,12+1,13+1,18+1,19+1,20+1 |
| Standard InChIKey | PASQATSQCXYGQJ-VFPCLECSSA-N |
| SMILES | C1=CC=C(C=C1)COC2=C(C=CC=C2[N+](=O)[O-])C(=O)OCC3=CC=CC=C3 |
| Synonyms | Benzyl 2-(Benzyloxy)-3-nitrobenzoate-13C6; 3-Nitro-2-(phenylmethoxy)benzoic Acid-13C6 Phenylmethyl Ester; |
| PubChem Compound | 71313900 |
| Last Modified | Nov 11 2021 |
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